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Compound of Interest

Compound Name: Camaric acid

Cat. No.: B15562909 Get Quote

Note to the Reader: This technical guide was initiated in response to a query for an in-depth

analysis of Camaric acid. However, a comprehensive literature search revealed a significant

scarcity of publicly available technical data on Camaric acid. In several instances, scientific

literature uses the name "Camaric acid" interchangeably with "p-Coumaric acid" (p-CA), a

structurally related and extensively researched phenolic compound.[1] Given the limited

information on Camaric acid and the abundance of data on the therapeutic applications of p-

Coumaric acid, this guide will focus on the latter to provide a comprehensive and data-rich

resource for researchers, scientists, and drug development professionals.

p-Coumaric acid (4-hydroxycinnamic acid) is a natural phenolic compound found in a wide

variety of plants, including fruits, vegetables, and grains.[2] It has garnered significant scientific

interest due to its diverse pharmacological activities, including anti-cancer, anti-inflammatory,

and antioxidant effects.[2][3] This guide summarizes the key quantitative data, details relevant

experimental protocols, and visualizes the core signaling pathways associated with the

therapeutic potential of p-Coumaric acid.

Anti-Cancer Applications of p-Coumaric Acid
p-Coumaric acid has demonstrated significant anti-cancer effects across various cancer cell

lines. Its mechanisms of action are multi-faceted, primarily involving the induction of apoptosis

(programmed cell death) and arrest of the cell cycle, which collectively inhibit the proliferation of

cancer cells.[2]
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In Vitro Cytotoxicity
The cytotoxic effects of p-Coumaric acid have been quantified in numerous studies, with the

half-maximal inhibitory concentration (IC50) being a key metric.

Cell Line Cancer Type
Incubation
Time

IC50 Value Reference

HCT-15 Colon Cancer Not Specified 1400 µmol/L

HT-29 Colon Cancer Not Specified 1600 µmol/L

HT-29
Colorectal

Cancer
24 hours 150 µM

A375 Melanoma 24 hours 4.4 mM

A375 Melanoma 48 hours 2.5 mM

B16 Melanoma 24 hours 4.1 mM

B16 Melanoma 48 hours 2.8 mM

Mechanism of Action: Induction of Apoptosis
p-Coumaric acid primarily induces apoptosis through the intrinsic, or mitochondrial, pathway.

This process involves an increase in the generation of reactive oxygen species (ROS), which

leads to a decrease in the mitochondrial membrane potential. Consequently, pro-apoptotic

proteins like Bax are upregulated, while anti-apoptotic proteins such as Bcl-2 are

downregulated. This shift in the Bax/Bcl-2 ratio facilitates the release of cytochrome c from the

mitochondria into the cytoplasm, which then activates a cascade of caspases (caspase-9 and

caspase-3), ultimately leading to programmed cell death.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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